Cas no 1378260-17-3 (4-Bromo-2-(cyanomethyl)benzimidazole)

• Product Name: 4-Bromo-2-(cyanomethyl)benzimidazole
• CAS No: 1378260-17-3
• MF: C₉H₆BrN₃
• MW: 236.068040370941
• MDL: MFCD22371536
• CID: 4592373
• PubChem ID: 83866903
• Update Time: 2025-10-29

4-Bromo-2-(cyanomethyl)benzimidazole Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-(cyanomethyl)benzimidazole
• 2-(4-bromo-1H-benzimidazol-2-yl)acetonitrile
• SY046480
• 2-(4-Bromo-1H-benzo[d]imidazol-2-yl)acetonitrile
• CS-0445707
• MFCD22371536
• 1378260-17-3
• DB-108201
• CS-12333
• AKOS023615612
• 2-(7-Bromo-1H-benzo[d]imidazol-2-yl)acetonitrile
• (4-Bromo-1H-benzoimidazol-2-yl)-acetonitrile
• AC4044

• MDL： MFCD22371536
• Inchi： 1S/C9H6BrN3/c10-6-2-1-3-7-9(6)13-8(12-7)4-5-11/h1-3H,4H2,(H,12,13)
• InChI Key： SOZMKJMXHZUCOT-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1N=C(CC#N)N2

Computed Properties

• Exact Mass: 234.97451g/mol
• Monoisotopic Mass: 234.97451g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 52.5

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 490.4±25.0 °C at 760 mmHg
• Flash Point: 250.4±23.2 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

4-Bromo-2-(cyanomethyl)benzimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Bromo-2-(cyanomethyl)benzimidazole

4-Bromo-2-(cyanomethyl)benzimidazole (CAS No. 1378260-17-3): An Overview of Its Structure, Synthesis, and Applications in Medicinal Chemistry

4-Bromo-2-(cyanomethyl)benzimidazole (CAS No. 1378260-17-3) is a versatile compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of benzimidazoles, which are widely studied for their diverse pharmacological properties, including antifungal, antiparasitic, and anticancer activities.

The molecular structure of 4-Bromo-2-(cyanomethyl)benzimidazole is characterized by a benzimidazole core with a bromine substituent at the 4-position and a cyanoethyl group at the 2-position. The presence of these functional groups imparts specific chemical and biological properties to the molecule, making it an attractive candidate for various applications in drug discovery and development.

In terms of synthesis, 4-Bromo-2-(cyanomethyl)benzimidazole can be prepared through a series of well-documented chemical reactions. One common approach involves the reaction of 4-bromobenzimidazole with acrylonitrile in the presence of a suitable catalyst. This method provides high yields and purity, making it suitable for large-scale production. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthetic routes, such as the use of microwave-assisted synthesis and solvent-free conditions.

The biological activity of 4-Bromo-2-(cyanomethyl)benzimidazole has been extensively studied in various in vitro and in vivo models. Research has shown that this compound exhibits potent antiproliferative effects against several cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action is believed to involve the inhibition of key signaling pathways involved in cell proliferation and survival, such as the PI3K/AKT and MAPK pathways.

In addition to its anticancer properties, 4-Bromo-2-(cyanomethyl)benzimidazole has also shown promise as an antifungal agent. Studies have demonstrated its efficacy against a range of pathogenic fungi, including Candida albicans and Aspergillus fumigatus. The antifungal activity is thought to be mediated by the disruption of fungal cell wall integrity and the inhibition of essential enzymes involved in fungal metabolism.

The potential therapeutic applications of 4-Bromo-2-(cyanomethyl)benzimidazole extend beyond cancer and fungal infections. Recent research has explored its use as a modulator of protein-protein interactions (PPIs), which are critical for many biological processes. By targeting specific PPIs, this compound could potentially be used to develop novel therapies for diseases such as Alzheimer's disease and diabetes.

To further understand the pharmacological profile of 4-Bromo-2-(cyanomethyl)benzimidazole, several preclinical studies have been conducted to evaluate its pharmacokinetic properties. These studies have shown that the compound has favorable absorption, distribution, metabolism, and excretion (ADME) characteristics, making it a promising candidate for further development as a therapeutic agent.

In conclusion, 4-Bromo-2-(cyanomethyl)benzimidazole (CAS No. 1378260-17-3) is a multifaceted compound with significant potential in medicinal chemistry. Its unique structural features and diverse biological activities make it an attractive target for drug discovery and development. Ongoing research continues to uncover new applications and mechanisms of action, further highlighting its importance in the field.